N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide

• IUPAC Name: N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C19H23NOS2/c1-16-7-9-17(10-8-16)15-22-14-12-20-19(21)11-13-23-18-5-3-2-4-6-18/h2-10H,11-15H2,1H3,(H,20,21)
• InChI Key: GEBHFAAXBXOTSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCCNC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C19H23NOS2
• Molecular Weight: 345.5 g/mol

Description

N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide, also known as MPTP, is a chemical compound that has been extensively studied for its scientific research applications. MPTP is a thioamide compound that is used in various biochemical and physiological experiments due to its unique properties.

Mechanism of Action

N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide inhibits the activity of MAO enzymes, which are responsible for the breakdown of neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting MAO activity, N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide increases the levels of these neurotransmitters in the brain, which can lead to various physiological and behavioral effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide are primarily related to its ability to increase the levels of dopamine in the brain. This can lead to various behavioral effects, such as increased locomotor activity and stereotypy. N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide has also been shown to induce oxidative stress and mitochondrial dysfunction, which may contribute to its neurotoxic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide is its ability to induce Parkinson's disease-like symptoms in animal models, which has led to significant advancements in our understanding of the disease and the development of potential treatments. However, N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide is also highly toxic and can cause irreversible damage to the dopaminergic neurons in the brain. This limits its use in lab experiments and highlights the need for caution when handling and using this compound.

Future Directions

There are several future directions for research involving N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide. One area of interest is the development of new treatments for Parkinson's disease based on our understanding of the disease mechanisms induced by N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide. Another area of interest is the development of new animal models for studying the effects of N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide and other neurotoxic compounds on the brain. Additionally, there is a need for further research on the biochemical and physiological effects of N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide, as well as its potential therapeutic applications in other neurological disorders.
Conclusion:
In conclusion, N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide is a thioamide compound that has been extensively studied for its scientific research applications. Its ability to inhibit the activity of MAO enzymes and induce Parkinson's disease-like symptoms in animal models has led to significant advancements in our understanding of the disease and the development of potential treatments. However, caution must be taken when handling and using this compound due to its neurotoxic effects. There are several future directions for research involving N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide, including the development of new treatments for Parkinson's disease and the further exploration of its biochemical and physiological effects.

Synthesis Methods

The synthesis of N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide involves the reaction of 3-(phenylthio)propanoic acid with 2-aminoethyl-4-methylbenzenethiol in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product is purified using column chromatography and characterized using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide is widely used in scientific research for its ability to inhibit the activity of monoamine oxidase (MAO) enzymes. This property makes it a useful tool for studying the role of MAO in various physiological processes, such as neurotransmitter metabolism and oxidative stress. N-{2-[(4-methylbenzyl)thio]ethyl}-3-(phenylthio)propanamide has also been used to induce Parkinson's disease-like symptoms in animal models, which has led to significant advancements in our understanding of the disease and the development of potential treatments.